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Compound Name: Dihexyl L-aspartate

Cat. No.: B15157844 Get Quote

An In-depth Technical Guide to Dihexyl L-
aspartate
This technical guide provides a comprehensive overview of Dihexyl L-aspartate, including its

chemical identity, and relevant physicochemical properties, with a focus on data pertinent to

researchers, scientists, and professionals in drug development. Due to the limited availability of

specific experimental data for Dihexyl L-aspartate, this guide also includes information on

closely related aspartic acid esters and general methodologies for its synthesis and analysis.

Chemical Identity and Properties
While a specific CAS number for Dihexyl L-aspartate is not readily available in public

databases, its molecular formula can be determined from its structure as a diester of L-aspartic

acid.

Molecular Formula: C₁₆H₃₁NO₄

Structure: Dihexyl L-aspartate consists of an L-aspartic acid backbone with the two carboxylic

acid groups esterified with hexyl alcohols.

Physicochemical Properties:

Quantitative data for Dihexyl L-aspartate is not extensively published. However, the properties

can be inferred from related compounds and the parent molecule, L-aspartic acid. The table
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below summarizes key properties of L-aspartic acid. The esterification with two hexyl groups is

expected to significantly decrease its melting point and solubility in water, while increasing its

lipophilicity.

Property Value (for L-aspartic acid) Reference

Molecular Weight 133.10 g/mol [1]

Melting Point 270 °C [1]

Water Solubility 5.39 g/L at 25 °C [1]

pKa (α-carboxyl) 1.99 [2]

pKa (side chain) 3.90 [2]

pKa (amino) 9.90 [2]

Experimental Protocols
Detailed experimental protocols for the synthesis of Dihexyl L-aspartate are not specifically

described in the available literature. However, a general method for the esterification of amino

acids can be adapted.

General Synthesis of Amino Acid Esters:

A common method for preparing amino acid esters involves the reaction of the amino acid with

an alcohol in the presence of an acid catalyst.

Materials: L-aspartic acid, hexanol, strong acid catalyst (e.g., sulfuric acid, thionyl chloride),

and a suitable solvent (e.g., toluene).

Procedure:

A suspension of L-aspartic acid in an excess of hexanol and a suitable solvent is prepared

in a round-bottom flask.

The acid catalyst is added dropwise to the mixture under cooling.
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The reaction mixture is heated to reflux, and the water formed during the reaction is

removed, for example, by azeotropic distillation.

The reaction progress is monitored by a suitable analytical technique (e.g., thin-layer

chromatography).

Upon completion, the reaction mixture is cooled, and the excess alcohol and solvent are

removed under reduced pressure.

The crude product is then purified, typically by column chromatography.

Biological and Pharmacological Context
While specific biological activities of Dihexyl L-aspartate are not well-documented, L-aspartic

acid itself is a crucial molecule in various biological processes. It is a non-essential amino acid

that can be synthesized by the body and plays a role as a neurotransmitter.[3] The

esterification to Dihexyl L-aspartate would likely alter its biological properties, potentially

increasing its ability to cross cell membranes due to increased lipophilicity. This could make it a

candidate for prodrug strategies, where the ester groups are cleaved in vivo to release L-

aspartic acid.

Visualizations
To illustrate the concepts discussed, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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